Cas no 2171844-60-1 (tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate)

• Product Name: tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2171844-60-1
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 6276425
• PubChem ID: 165528627
• Update Time: 2025-05-19

tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate
• EN300-1458424
• 2171844-60-1

• Inchi： 1S/C13H15N3O2S/c1-13(2,3)18-11(17)9-10(19-12(14)16-9)8-5-4-6-15-7-8/h4-7H,1-3H3,(H2,14,16)
• InChI Key： VHICUCFHAWJGMI-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C1C=NC=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate

tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 2171844-60-1, commonly referred to as tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of the 1,3-thiazole class, which is known for its versatility in various chemical reactions and biological activities. The tert-butyl group attached to the carboxylate moiety plays a crucial role in stabilizing the molecule and enhancing its solubility, making it an attractive candidate for further research and development.

Recent studies have highlighted the importance of pyridin-3-yl substituents in modulating the electronic properties of heterocyclic compounds. In the case of tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate, the pyridine ring contributes to the molecule's aromaticity and conjugation, which are essential for its reactivity and selectivity in various chemical transformations. The presence of an amino group at position 2 further enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions, making it a valuable building block in medicinal chemistry.

The synthesis of tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by functionalization at specific positions to introduce the pyridine ring and the tert-butyl group. Researchers have explored various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the reaction conditions and improve yields. These advancements have not only streamlined the synthesis process but also opened up new avenues for exploring similar compounds with diverse substituents.

In terms of applications, tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate has shown promise in drug discovery efforts targeting various therapeutic areas. Its ability to act as a bioisostere or a scaffold for constructing more complex molecules has made it a valuable tool in designing novel pharmaceutical agents. For instance, recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's unique combination of structural features allows it to interact with target proteins in ways that traditional small molecules cannot achieve.

Moreover, the thiazole ring system in this compound has been implicated in modulating anti-inflammatory and antioxidant activities. This has led researchers to investigate its potential as a lead compound for developing treatments against chronic inflammatory conditions. Preliminary in vitro studies have shown that tert-butyl 2-amino-5-(pyridin-3-yl)-1,3-thiazole-4-carboxylate exhibits significant activity against pro-inflammatory cytokines, suggesting its role in mitigating oxidative stress and reducing inflammation.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into how tert-butyl 2-amino-5-(pyridin-3-yli)-1,3-thiazole carboxylic acid tert-butylester interacts with target proteins at the molecular level. These studies have revealed key binding motifs and residues that are critical for its biological activity, paving the way for rational drug design strategies.

In conclusion, tert-butyl 2-amino-5-(pyridin-3-yli)-1,3-thiazole carboxylic acid tert-butylester (CAS No. 217184460) represents a fascinating example of how structural diversity can be harnessed to create compounds with multifaceted applications. Its unique chemical properties, combined with recent advances in synthetic methodologies and computational tools, position it as a promising candidate for future research and development in the pharmaceutical industry.